
Naphthol AS-BI Phosphate: A Comprehensive
Technical Guide to its Fluorogenic Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Naphthol AS-BI phosphate

Cat. No.: B159462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Naphthol AS-BI phosphate is a widely utilized fluorogenic substrate for the detection of

phosphatase activity, including acid and alkaline phosphatases. Its application is pivotal in

various research areas, from cell biology to drug discovery, enabling the sensitive quantification

and localization of enzyme activity. This technical guide provides an in-depth overview of the

core fluorogenic properties of Naphthol AS-BI phosphate, detailed experimental protocols for

its use, and a summary of its key characteristics.

Upon enzymatic cleavage by phosphatases, the non-fluorescent Naphthol AS-BI phosphate
is hydrolyzed to the highly fluorescent product, Naphthol AS-BI (7-bromo-3-hydroxy-N-(2-

methoxyphenyl)-2-naphthamide). This enzymatic reaction forms the basis of its use in various

assays, where the resulting fluorescence is directly proportional to the phosphatase activity.

Core Fluorogenic and Physicochemical Properties
The utility of Naphthol AS-BI phosphate as a fluorogenic substrate is defined by the spectral

properties of its enzymatic product, Naphthol AS-BI, as well as its own physicochemical

characteristics.
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While extensive literature supports the use of Naphthol AS-BI phosphate as a reliable

fluorogenic substrate, specific quantitative values for the quantum yield and molar extinction

coefficient of the fluorescent product, Naphthol AS-BI, are not readily available in the public

domain. Researchers requiring this data for precise quantitative studies may need to perform

experimental determination.

Property Value Reference

Excitation Maximum (λex) ~405 nm [1]

Emission Maximum (λem) ~515 nm [1]

Quantum Yield (Φ) Not Reported

Molar Extinction Coefficient (ε) Not Reported

Physicochemical Data of Naphthol AS-BI Phosphate
Property Value Reference

Chemical Formula C₁₈H₁₅BrNO₆P [2]

Molecular Weight 452.2 g/mol [2]

CAS Number 1919-91-1 [2]

Appearance White to off-white solid [3]

Solubility

Soluble in DMSO and DMF

(~20 mg/mL), sparingly soluble

in ethanol (~2 mg/mL) and

aqueous buffers.[4]

[4]

Enzymatic Reaction and Detection Principle
The fundamental principle behind the use of Naphthol AS-BI phosphate is a single-step

enzymatic hydrolysis reaction that yields a fluorescent product.
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Start

Cell Culture and Treatment

Cell Fixation
(e.g., 4% PFA)

Wash with PBS

Incubate at 37°C
(Protect from Light)

Prepare Staining Solution:
Naphthol AS-BI Phosphate

+ Buffer +/- Tartrate
+ Diazonium Salt

Wash with dH₂O

Counterstain (Optional)
(e.g., Hematoxylin)

Mount and Visualize
(Microscopy)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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